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Compound of Interest

Compound Name: 4'-Hydroxyacetophenone-13C2

Cat. No.: B1161850

Get Quote

Executive Directive: The "Isotope" Distinction
CRITICAL SAFETY NOTICE: 4'-Hydroxyacetophenone-13C2 is a STABLE ISOTOPE labeled

compound. It is NOT radioactive.[1]

A common error in laboratory safety is the automatic categorization of all "labeled" compounds

into radioactive waste streams. This compound contains Carbon-13 (

C), a stable, naturally occurring isotope.

DO NOT dispose of this in radioactive waste containers (unless it has been cross-

contaminated with actual radionuclides like

C or

H).

DO dispose of this as standard Hazardous Chemical Waste.

Treating stable isotopes as radioactive waste incurs unnecessary disposal costs (often 10x–

20x higher) and complicates regulatory inventories. However, because this material is often
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used as an Internal Standard (IS) in mass spectrometry, it represents significant financial value.

Ensure the material is truly "waste" (degraded or contaminated) before disposal.

Physicochemical Profile & Risk Assessment
Before initiating disposal, you must understand the material's hazard profile to select the

correct waste stream. 4'-Hydroxyacetophenone (parent compound) is generally classified as an

Irritant.

Table 1: Key Safety & Physical Data
Parameter Specification Implications for Disposal

CAS Number 99-93-4 (Unlabeled parent)

Use parent CAS for waste

manifesting if specific isotope

CAS is not in system.

Physical State Solid (Crystalline powder)
Requires solid waste stream

unless dissolved.

Hazard Class Irritant (Warning)
Skin Irrit. 2, Eye Irrit. 2, STOT

SE 3.

Flash Point ~166°C (Closed Cup)

Not classified as "Ignitable"

(D001) under RCRA, but

combustible.

Water Solubility ~10 g/L

Soluble.[2] Do not pour down

drains; aquatic toxicity

concerns.[3]

Incompatibilities
Strong Oxidizers, Acid

Chlorides

Do not mix with Nitric Acid or

Peroxides in waste drums.

Segregation & Compatibility Protocol
Proper segregation prevents dangerous exothermic reactions in waste containers. 4'-

Hydroxyacetophenone is a phenol derivative containing a ketone group.

Table 2: Waste Stream Compatibility Matrix
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Waste Stream Status Rationale

Stream A: Halogenated

Organics
Compatible

Can be mixed with DCM,

Chloroform, etc. (Standard

incineration route).

Stream B: Non-Halogenated

Organics
Compatible

Can be mixed with Methanol,

Acetonitrile, Acetone.

Stream C: Aqueous Basic (pH

> 10)
Caution

Phenols form phenolate salts

in strong base; usually safe but

alters solubility.

Stream D: Oxidizers FORBIDDEN

Risk of Exothermic Reaction.

Never mix with Chromic acid,

Nitric acid, or Peroxides.

Stream E: Radioactive FORBIDDEN Unless cross-contaminated.

Step-by-Step Disposal Workflow
Scenario A: Disposing of Pure Solid (Expired/Degraded)

Verify Inventory: Confirm the material is no longer analytically useful. Stable isotopes are

high-value assets.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar

compatible with solids.

Labeling:

Apply a hazardous waste label.

Chemical Name: Write "4'-Hydroxyacetophenone".

Constituents: Add "Carbon-13 Enriched" in the notes section (optional but good for

traceability).

Hazards: Check "Irritant" or "Toxic" depending on local regulations.
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Transfer: Transfer solid using a chemically resistant spatula. Avoid dust generation.[4][5]

Seal: Cap tightly. Wipe the exterior with methanol to remove dust residues.

Scenario B: Disposing of Liquid Mixtures (HPLC
Waste/Stock Solutions)
Most common scenario: The compound is dissolved in Methanol/Water or Acetonitrile/Water.

pH Check: Ensure the waste mixture is between pH 4 and 10.

Solvent Class: Determine if the solvent is Halogenated (e.g., Chloroform) or Non-

Halogenated (e.g., Methanol).

Pouring:

Pour into the corresponding "Organic Solvents" waste carboy.

Do not overfill (leave 10% headspace).

Log Entry: Record the volume and approximate concentration on the waste log sheet.

Visual Decision Logic (Graphviz)
The following diagram outlines the decision process for safe disposal, ensuring regulatory

compliance and safety.
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Start: Waste Identification

Is it Radioactive?
(Mixed with 14C, 3H?)
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(e.g., w/ DCM)

Contains Halogens

Non-Halogenated Waste
(e.g., w/ MeOH)

No Halogens

Click to download full resolution via product page

Figure 1: Decision tree for the segregation and disposal of 4'-Hydroxyacetophenone-13C2.

Emergency Procedures (Spill Response)
In the event of a spill of 4'-Hydroxyacetophenone-13C2:
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PPE: Wear nitrile gloves, safety goggles, and a lab coat. If powder is airborne, use a dust

mask (N95) or work in a fume hood.

Containment:

Solid: Cover with wet paper towels to prevent dust dispersal. Sweep up carefully.

Liquid: Absorb with vermiculite, sand, or commercial spill pads.

Cleanup:

Place absorbed material into a sealable bag or jar.

Clean the surface with soap and water (the compound is soluble in hot water/alcohols).

Label the debris as "Hazardous Waste - Debris (Contaminated with Acetophenones)."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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